Cas no 921820-43-1 (N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921820-43-1
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 6616386
• PubChem ID: 26273238
• Update Time: 2025-06-11

N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS004951899
• N-(4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• N-(4-{[(4-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-[4-[2-(4-acetamidoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• F2202-1080
• 921820-43-1
• N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C18H16N4O4S/c1-11(23)19-12-4-6-13(7-5-12)20-16(24)9-14-10-27-18(21-14)22-17(25)15-3-2-8-26-15/h2-8,10H,9H2,1H3,(H,19,23)(H,20,24)(H,21,22,25)
• InChI Key： SZPPZKLTCLOEFD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 384.08922618g/mol
• Monoisotopic Mass: 384.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921820-43-1)

The compound N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921820-43-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core linked to a furan moiety via a carboxamide bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets. The presence of both acetamido and carbamoyl functional groups further enhances its versatility in drug design.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapy. N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide aligns with this trend, as its structural complexity allows for selective binding to disease-related biomarkers. For instance, its thiazole ring is known to exhibit anti-inflammatory and antimicrobial properties, while the furan component contributes to its metabolic stability. These attributes make it a subject of intense study in oncology, infectious diseases, and autoimmune disorders.

The synthesis of CAS No. 921820-43-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound. Its molecular weight of 383.4 g/mol and logP value of 2.1 suggest moderate lipophilicity, which is advantageous for oral bioavailability. These physicochemical properties are critical for researchers optimizing drug formulations.

One of the most frequently searched questions about N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide revolves around its mechanism of action. Preliminary studies indicate that it may inhibit key signaling pathways, such as the MAPK/ERK cascade, which is often dysregulated in cancers. Additionally, its potential to cross the blood-brain barrier has sparked interest in neurodegenerative disease research. These findings are particularly relevant in the context of personalized medicine, where understanding a compound's target specificity is paramount.

From a commercial perspective, CAS No. 921820-43-1 is available through specialized chemical suppliers, often labeled as a research-grade compound. Its applications extend beyond pharmaceuticals; it is also explored in agrochemicals and material science. For example, its photostability and thermal resistance make it a candidate for advanced polymer coatings. However, users should always verify the compound's certificate of analysis (CoA) to ensure compliance with their experimental requirements.

In conclusion, N-(4-{(4-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a compelling example of modern medicinal chemistry. Its multifaceted applications, coupled with its structural ingenuity, position it as a valuable tool for scientists tackling some of today's most pressing health challenges. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.